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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of dibutyl sulfide (CAS 544-40-1), a

versatile organosulfur compound. It details its chemical and physical properties, safety and

toxicity information, and established experimental protocols for its synthesis, purification, and

characterization. This document is intended to be a valuable resource for professionals in

research, and development, providing the necessary technical information for the safe and

effective handling and application of dibutyl sulfide.

Introduction
Dibutyl sulfide, also known as 1,1'-thiobisbutane, is a symmetrical thioether with the chemical

formula C₈H₁₈S. It is a colorless to pale yellow liquid with a characteristic strong, unpleasant

odor.[1] This compound finds utility in a variety of industrial and laboratory settings, primarily as

a solvent, a reagent in organic synthesis, and as a flavoring agent in the food industry.[2][3] Its

applications also extend to being an agricultural intermediate, a sulfiding agent, a refinery

catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.[2]

Properties of Dibutyl Sulfide
The physical and chemical properties of dibutyl sulfide are summarized in the tables below.
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Physical and Chemical Properties
Property Value References

Molecular Formula C₈H₁₈S [1]

Molecular Weight 146.29 g/mol

Appearance Colorless to pale yellow liquid

Odor Unpleasant, garlic-like

Boiling Point 188-189 °C

Melting Point -76 °C

Density 0.838 g/mL at 25 °C

Refractive Index (n20/D) 1.452

Vapor Pressure 5.17 mmHg at 37.7 °C

Flash Point 76 °C

Solubility
Insoluble in water; soluble in

organic solvents

Safety and Toxicity Data
Parameter Value References

LD₅₀ (oral, rat) 2220 mg/kg

Hazard Class 6.1(b)

Packing Group III

RTECS Number ER6417000

Hazard Statements
Irritating to eyes, respiratory

system, and skin.

Precautionary Statements
Avoid contact with skin and

eyes.
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of dibutyl sulfide are

provided below.

Synthesis of Dibutyl Sulfide
Dibutyl sulfide can be synthesized by the reaction of 1-bromobutane with sodium sulfide.

Materials:

1-Bromobutane

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Methanol

Diethyl ether

10% Sodium carbonate solution

Calcium chloride (anhydrous)

Three-necked flask, reflux condenser, dropping funnel, stirrer, separatory funnel, distillation

apparatus

Procedure:

In a three-necked flask equipped with a reflux condenser, dropping funnel, and stirrer,

dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

Add 2 moles of 1-bromobutane dropwise to the stirred solution.

Heat the mixture to reflux and maintain vigorous stirring for 5 hours.

After cooling, extract the reaction mixture with diethyl ether.

Separate the ethereal layer and wash it with a 10% sodium carbonate solution, followed by

water.
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Dry the organic layer over anhydrous calcium chloride.

Filter the drying agent and purify the crude dibutyl sulfide by distillation.

Reactants

Reaction Work-up Purification

Sodium Sulfide

Reflux in Methanol/Water

1-Bromobutane

Ether Extraction Wash with Na2CO3 & H2O Dry over CaCl2 Distillation Dibutyl Sulfide

Click to download full resolution via product page

Synthesis and Purification Workflow for Dibutyl Sulfide.

Purification of Dibutyl Sulfide
Crude dibutyl sulfide can be purified by fractional distillation.

Materials:

Crude dibutyl sulfide

Fractional distillation apparatus (including a fractionating column)

Heating mantle

Stir bar

Procedure:

Assemble the fractional distillation apparatus. The fractionating column should be placed

between the distillation flask and the condenser.

Add the crude dibutyl sulfide and a stir bar to the round-bottom distillation flask.
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Heat the flask gently using a heating mantle.

The vapor will rise through the fractionating column, and the component with the lower

boiling point will preferentially move up the column.

Collect the fraction that distills at the boiling point of dibutyl sulfide (188-189 °C).

Crude Dibutyl Sulfide

Assemble Fractional
Distillation Apparatus

Heat the Crude Product

Vapor Rises Through
Fractionating Column

Condensation and
Re-evaporation

Collect Fraction at
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Fractional Distillation Workflow for Dibutyl Sulfide Purification.

Analytical Methods
Sample Preparation:

Prepare a dilute solution of dibutyl sulfide in a suitable solvent (e.g., dichloromethane or

hexane).

Instrumental Parameters (Typical):

Gas Chromatograph:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at

10 °C/min to 250 °C and hold for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 35-350.

Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Sample Preparation:

Dissolve a small amount of dibutyl sulfide in a deuterated solvent (e.g., CDCl₃).

¹H NMR (300 MHz, CDCl₃):
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Chemical shifts (δ) are typically observed around 2.5 ppm (triplet, -S-CH₂-), 1.6 ppm (sextet,

-CH₂-CH₂-CH₃), 1.4 ppm (sextet, -S-CH₂-CH₂-), and 0.9 ppm (triplet, -CH₃).

¹³C NMR (75 MHz, CDCl₃):

Chemical shifts (δ) are typically observed around 32 ppm (-S-CH₂-), 31 ppm (-CH₂-CH₂-

CH₃), 22 ppm (-S-CH₂-CH₂-), and 14 ppm (-CH₃).

Sample Preparation:

Place a drop of neat dibutyl sulfide liquid between two KBr or NaCl plates.

Expected Absorptions:

C-H stretching (alkane): 2960-2850 cm⁻¹

C-H bending (alkane): 1465-1375 cm⁻¹

C-S stretching: 700-600 cm⁻¹

Conclusion
Dibutyl sulfide is a commercially significant chemical with a range of applications. This guide

has provided a detailed overview of its properties and established experimental protocols for its

synthesis, purification, and analysis. The information presented herein is intended to support

researchers and professionals in the safe and effective utilization of this compound in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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